Tin-116 isotope

• IUPAC Name: tin-116
• InChI: InChI=1S/Sn/i1-3
• InChI Key: ATJFFYVFTNAWJD-OIOBTWANSA-N
• Canonical SMILES: [Sn]
• Isomeric SMILES: [116Sn]
• Molecular Formula: Sn
• DSSTOX Substance ID: DTXSID10893506
• Molecular Weight: 115.901743 g/mol
• CAS No.: 14191-70-9

Description

Tin-116 is a stable isotope of tin with a mass number of 116. It has an atomic number of 50, meaning it contains 50 protons and 66 neutrons. Tin-116 is one of the naturally occurring isotopes of tin, comprising approximately 14.54% of natural tin . It is known for its stability and unique nuclear properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tin-116 can be prepared through the physical vapor deposition technique. This method involves evaporating tin in a vacuum and depositing it onto a substrate, often using a carbon backing to minimize energy loss and contamination . The process requires precise control of temperature and vacuum conditions to ensure the purity and uniformity of the tin-116 film.

Industrial Production Methods: In industrial settings, tin-116 is typically produced by enriching natural tin through isotope separation techniques. These methods include gas centrifugation and electromagnetic separation, which exploit the slight differences in mass between tin isotopes to achieve the desired enrichment levels .

Chemical Reactions Analysis

Types of Reactions: Tin-116 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Tin-116 can be oxidized using oxidizing agents such as nitric acid or hydrogen peroxide, forming tin oxides.

Reduction: Tin-116 can be reduced using reducing agents like hydrogen gas or carbon monoxide, reverting tin oxides back to metallic tin.

Substitution: Tin-116 can participate in substitution reactions with halogens, forming tin halides under appropriate conditions.

Major Products:

Oxidation: Tin oxides (e.g., tin(IV) oxide)

Reduction: Metallic tin

Substitution: Tin halides (e.g., tin(IV) chloride)

Scientific Research Applications

Tin-116 has a wide range of applications in scientific research:

Chemistry: Tin-116 is used in the study of nuclear reactions and as a target material in nuclear physics experiments.

Biology: Tin-116 isotopes are used in biological labeling and tracing studies due to their stability and non-radioactive nature.

Medicine: Tin-116 is explored for its potential in medical imaging and diagnostic applications.

Industry: Tin-116 is used in the production of specialized alloys and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism by which tin-116 exerts its effects depends on its application. In nuclear physics, tin-116 serves as a target material, interacting with high-energy particles to produce specific nuclear reactions. In biological and medical applications, tin-116’s stability and non-radioactive nature make it an ideal tracer, allowing researchers to track its movement and interactions within biological systems .

Comparison with Similar Compounds

Tin-112: Another stable isotope of tin with a lower natural abundance (0.97%).

Tin-114: A stable isotope with a natural abundance of 0.66%.

Tin-118: A stable isotope with a higher natural abundance (24.22%).

Tin-120: The most abundant stable isotope of tin (32.58%).

Uniqueness of Tin-116: Tin-116 is unique due to its specific neutron-to-proton ratio, which gives it distinct nuclear properties. Its relatively high natural abundance and stability make it particularly useful in various scientific and industrial applications, distinguishing it from other tin isotopes .